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Compound of Interest

Compound Name: Histapyrrodine hydrochloride

CAS No.: 6113-17-3

Cat. No.: B1673258

Get Quote

Abstract
Histapyrrodine hydrochloride (CAS: 6113-17-3) is a potent histamine H1-receptor antagonist

with anticholinergic properties.[1] While efficacious in biological systems, its lipophilic backbone

combined with a hydrochloride counter-ion presents specific solvation challenges.[1] Improper

solubilization often leads to "micro-precipitation"—invisible to the naked eye but disastrous for

assay reproducibility.[1] This Application Note provides a scientifically validated protocol for

generating stable stock solutions in Dimethyl Sulfoxide (DMSO) and Ethanol, ensuring

maximum bioavailability for in vitro and in vivo applications.[1]

Chemical Profile & Physicochemical Properties[1][2]
[3][4][5][6][7][8]
Before initiating any solvation protocol, verify the compound identity and salt form.[1] The

hydrochloride salt significantly alters solubility compared to the free base.[1]
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Property Specification Notes

Compound Name Histapyrrodine Hydrochloride
Do not confuse with

Histapyrrodine (Free Base)

CAS Number 6113-17-3 Free Base CAS: 493-80-1

Molecular Weight 316.87 g/mol
Use this value for Molarity

calculations

Formula C₁₉H₂₅ClN₂

Appearance Solid crystalline powder Hygroscopic; store desiccated

Storage (Solid) -20°C (Long-term) Protect from light and moisture

Solubility Matrix & Solvent Selection
The choice of solvent dictates the stability and maximum concentration of your stock solution.

[1] DMSO is the Gold Standard for this compound due to its high dielectric constant and ability

to stabilize the salt form.[1]

Solvent Solubility Rating Max Target Conc.
Application
Context

DMSO
Excellent

(Recommended)
≥ 25 mM (~8 mg/mL)

Primary stock for cell

culture & biochemical

assays.[1]

Ethanol Good ~10 mM (~3 mg/mL)

Alternative for in vivo

prep where DMSO is

toxic.[1] Evaporates

easily.

Water / PBS Poor (Stock) < 1 mM

DO NOT use for

Master Stock. Use

only for final working

dilution.[1]
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Critical Insight: While Histapyrrodine HCl is technically water-soluble due to the ionic salt,

aqueous stock solutions are prone to hydrolysis and pH-dependent precipitation over time.[1]

Always store as a concentrated organic stock (DMSO/EtOH) and dilute into aqueous buffer

immediately before use.[1]

Protocol 1: Preparation of Master Stock Solution
(DMSO)
This protocol generates a 10 mM Master Stock, the industry standard for high-throughput

screening and cell-based assays.[1]

Reagents & Equipment
Histapyrrodine HCl (Solid)[2][3][4]

Anhydrous DMSO (≥99.9%, Cell Culture Grade)

Vortex Mixer[1][5]

Amber Glass Vials (Borosilicate) – Plastic tubes may leach contaminants in 100% DMSO.

Step-by-Step Procedure
Equilibration: Remove the Histapyrrodine HCl vial from -20°C storage and allow it to warm to

room temperature (approx. 20 mins) inside a desiccator.

Why? Opening a cold vial causes condensation, introducing water that degrades the

compound.[1]

Weighing: Accurately weigh 3.17 mg of Histapyrrodine HCl into a sterile amber glass vial.

Solvent Addition: Add 1.0 mL of Anhydrous DMSO.
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Calculation:

.

.

.[1]

Dissolution: Vortex vigorously for 30–60 seconds. The powder should dissolve completely,

resulting in a clear, colorless solution.[1]

Troubleshooting: If particles remain, sonicate in a water bath at 37°C for 5 minutes.

Inspection: Hold the vial against a light source. The solution must be free of turbidity.[1]

Aliquot & Storage: Aliquot into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store

at -20°C (stable for 3–6 months) or -80°C (stable for >1 year).

Protocol 2: Serial Dilution for Aqueous Assays
Directly adding high-concentration DMSO stock to cell culture media often causes "crash-out"

(precipitation) due to the sudden polarity shift.[1] Use this Intermediate Dilution Method.

Workflow Diagram (Graphviz)

Master Stock
(10 mM in DMSO)

Intermediate Dilution
(100 µM in Media/Buffer)

Step 1: 1:100 Dilution
(Slow addition + Vortex)

RISK: Precipitation
(Crash-out)

Direct 1:1000
Addition

Working Solution
(10 µM in Assay Well)

Step 2: 1:10 Dilution
(Assay Buffer)

Click to download full resolution via product page

Caption: Two-step dilution strategy to prevent compound precipitation during the transition from

organic to aqueous solvent.

Procedure
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Step 1 (Intermediate): Dilute the 10 mM DMSO stock 1:100 into culture media (or PBS) to

create a 100 µM intermediate solution.

Technique: Add the DMSO stock dropwise to the vortexing media.[1] This prevents local

high concentrations.[1]

Step 2 (Working): Dilute the 100 µM intermediate 1:10 into the final assay wells to achieve

10 µM.

Result: Final DMSO concentration is 0.1%, which is generally non-toxic to cells.[1]

Protocol 3: Ethanol Solubilization (Alternative)
Use this protocol only if DMSO interferes with your specific assay (e.g., certain enzymatic

screens or sensitive in vivo models).[1]

Target Concentration: Aim for 5 mM (approx. 1.58 mg/mL) to ensure stability.[1]

Preparation:

Weigh 1.58 mg of Histapyrrodine HCl.[1]

Add 1.0 mL of 100% Ethanol (molecular biology grade).

Vortex for 60 seconds.

Warming: Ethanol has a lower dielectric constant than DMSO.[1] If the solution is cloudy,

warm gently to 37°C.[1]

Storage: Ethanol evaporates rapidly.[1] Seal vials tightly with Parafilm and store at -20°C.

Use within 2 weeks.

Troubleshooting & FAQ
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Issue Probable Cause Corrective Action

Cloudiness upon adding

DMSO
Moisture in DMSO or Vial

Use fresh, anhydrous DMSO.

[1] Sonicate at 40°C for 10

mins.

Precipitation in Media
Concentration too high (>100

µM)

Use the "Intermediate Dilution"

method (Protocol 2).

Yellowing of Stock Oxidation

Compound degradation.[1]

Discard and prepare fresh

stock.

Crystals at -20°C
Solubility limit reached at low

temp

Thaw completely and vortex

before use.[1] This is normal

for concentrated stocks.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1673258/docs#high-performance-solubilization-of-
histapyrrodine-hydrochloride-application-note-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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